Cas no 27259-79-6 (Dimethyl spiro[3.3]heptane-2,6-dicarboxylate)

• Product Name: Dimethyl spiro[3.3]heptane-2,6-dicarboxylate
• CAS No: 27259-79-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD11099889
• CID: 2093424
• PubChem ID: 10262596
• Update Time: 2025-06-08

Dimethyl spiro[3.3]heptane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl spiro[3.3]heptane-2,6-dicarboxylate
• AKOS025287304
• MFCD11099889
• 2,6-DIMETHYL SPIRO[3.3]HEPTANE-2,6-DICARBOXYLATE
• SPIRO[3.3]HEPTANE-2,6-DICARBOXYLIC ACID DIMETHYL ESTER
• 27259-79-6
• EN300-88457
• Spiro[3.3]heptane-2,6-dicarboxylic acid, 2,6-dimethyl ester
• AS-30956
• P20476
• DB-360263
• DTXSID101239384
• SY258867
• 37942-79-3
• DB-119999
• Spiro[3.3]heptane-2,6-dicarboxylic acid, dimethyl ester
• DimethylSpiro[3.3]heptane-2,6-dicarboxylate
• SB40779
• CBA25979
• CS-0048693
• Spiro[3.3]heptane-2,6-dicarboxylic acid, dimethyl ester, (+)
• MBA94279

• MDL： MFCD11099889
• Inchi： 1S/C11H16O4/c1-14-9(12)7-3-11(4-7)5-8(6-11)10(13)15-2/h7-8H,3-6H2,1-2H3
• InChI Key： WDSRXUBJASECTM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CC(C(=O)OC)C2)C1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 264 ºC
• Flash Point: 124 ºC

Additional information on Dimethyl spiro[3.3]heptane-2,6-dicarboxylate

Recent Advances in the Study of Dimethyl spiro[3.3]heptane-2,6-dicarboxylate (CAS: 27259-79-6)

Dimethyl spiro[3.3]heptane-2,6-dicarboxylate (CAS: 27259-79-6) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a versatile building block in organic synthesis, as well as its pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and emerging applications in drug discovery.

The compound's spirocyclic structure imparts rigidity and stereochemical complexity, making it an attractive scaffold for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of spirocyclic inhibitors targeting G protein-coupled receptors (GPCRs). The study reported that derivatives of dimethyl spiro[3.3]heptane-2,6-dicarboxylate exhibited high binding affinity and selectivity for specific GPCR subtypes, suggesting its potential in developing targeted therapies for neurological disorders.

Another recent investigation, detailed in Organic Letters, focused on optimizing the synthetic routes for dimethyl spiro[3.3]heptane-2,6-dicarboxylate. Researchers developed a catalytic asymmetric method to access enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. The study highlighted the use of palladium-catalyzed cyclization reactions, achieving high yields and enantioselectivity. This advancement addresses previous challenges in the scalable synthesis of this spirocyclic scaffold.

In addition to its synthetic utility, dimethyl spiro[3.3]heptane-2,6-dicarboxylate has been evaluated for its biological activity. A 2024 preprint on bioRxiv reported its role as a modulator of metabolic pathways. The study found that the compound influenced mitochondrial function in vitro, suggesting potential applications in metabolic disease research. However, further in vivo studies are needed to validate these findings and explore its therapeutic potential.

Despite these promising developments, challenges remain in the widespread adoption of dimethyl spiro[3.3]heptane-2,6-dicarboxylate. Issues such as solubility, bioavailability, and off-target effects of its derivatives need to be addressed in future research. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this compound in drug discovery and development.

In conclusion, dimethyl spiro[3.3]heptane-2,6-dicarboxylate (CAS: 27259-79-6) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, mechanistic roles, and therapeutic potential. Continued exploration of its applications, coupled with innovative synthetic strategies, will likely yield significant contributions to the field in the coming years.